N-benzyl-1-(6-methylpyridazin-3-yl)-N-phenylpiperidine-3-carboxamide

• IUPAC Name: N-benzyl-1-(6-methylpyridazin-3-yl)-N-phenylpiperidine-3-carboxamide
• InChI: InChI=1S/C24H26N4O/c1-19-14-15-23(26-25-19)27-16-8-11-21(18-27)24(29)28(22-12-6-3-7-13-22)17-20-9-4-2-5-10-20/h2-7,9-10,12-15,21H,8,11,16-18H2,1H3
• InChI Key: DDLCTXYRKCKNRX-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(C=C1)N2CCCC(C2)C(=O)N(CC3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C24H26N4O
• Molecular Weight: 386.5 g/mol

Description

N-benzyl-1-(6-methylpyridazin-3-yl)-N-phenylpiperidine-3-carboxamide, also known as BPP-3, is a novel compound that has gained significant attention in the scientific community due to its potential therapeutic applications.

Scientific Research Applications

Acetylcholinesterase Inhibitors

A study explored the design, synthesis, and structure-activity relationships of pyridazine analogues, including compounds structurally related to N-benzyl-1-(6-methylpyridazin-3-yl)-N-phenylpiperidine-3-carboxamide, as acetylcholinesterase (AChE) inhibitors. The introduction of a lipophilic environment in certain positions of the pyridazine ring was found to be favorable for AChE-inhibitory activity and selectivity. Among the derivatives prepared, some showed significant potency in inhibiting electric eel AChE, highlighting their potential as lead compounds for the development of new therapeutics for diseases associated with AChE, such as Alzheimer's disease (Contreras et al., 2001).

PARP Inhibitors

Another research focus has been on the optimization of benzimidazole carboxamide poly(ADP-ribose) polymerase (PARP) inhibitors. These efforts have led to the identification of compounds with excellent PARP enzyme potency and cellular potency, demonstrating potential for the treatment of cancer. One compound, in particular, exhibited significant in vivo efficacy in cancer models, suggesting the utility of these compounds in oncological therapeutics (Penning et al., 2010).

Antiviral Activity

The synthesis of benzamide-based 5-aminopyrazoles and their derivatives has been described, with some compounds showing remarkable antiviral activities against the H5N1 influenza virus. This study highlights the potential of these compounds in developing new antiviral agents, especially against avian influenza (Hebishy et al., 2020).

Synthetic Methodologies

Research into synthetic methodologies has led to the development of new routes to synthesize benzamide-based compounds, including those related to N-benzyl-1-(6-methylpyridazin-3-yl)-N-phenylpiperidine-3-carboxamide. These studies not only expand the toolkit of synthetic chemists but also open new avenues for the discovery of compounds with potential pharmaceutical applications (Chen et al., 2011).